Cas no 354143-53-6 (1,2,5-Oxadiazole-3-carboxylicacid, 4-(methylamino)-)

• Product Name: 1,2,5-Oxadiazole-3-carboxylicacid, 4-(methylamino)-
• CAS No: 354143-53-6
• MF: C₄H₅N₃O₃
• MW: 143.100800275803
• CID: 303092
• PubChem ID: 3819709
• Update Time: 2025-04-19

1,2,5-Oxadiazole-3-carboxylicacid, 4-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazole-3-carboxylicacid, 4-(methylamino)-
• 4-(methylamino)-1,2,5-oxadiazole-3-carboxylic acid
• AC1MXQEB
• AG-F-22548
• CTK1C1773
• EU-0001986
• MolPort-002-325-056
• Oprea1_071242
• STK387572
• AKOS004912751
• 4-(methylamino)furazan-3-carboxylic acid
• 354143-53-6
• DTXSID10396860
• 1,2,5-Oxadiazole-3-carboxylicacid,4-(methylamino)-

• Inchi： 1S/C4H5N3O3/c1-5-3-2(4(8)9)6-10-7-3/h1H3,(H,5,7)(H,8,9)
• InChI Key： YKFIMFVAUGGIQD-UHFFFAOYSA-N
• SMILES： O1N=C(C(=O)O)C(=N1)NC

Computed Properties

• Exact Mass: 143.03300
• Monoisotopic Mass: 143.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• PSA: 88.25000
• LogP: -0.11750